molecular formula C12H12Cl2O B8692506 2-(3,5-Dichlorophenyl)cyclohexan-1-one

2-(3,5-Dichlorophenyl)cyclohexan-1-one

Cat. No.: B8692506
M. Wt: 243.13 g/mol
InChI Key: WHLKZNHIFGIMLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,5-Dichlorophenyl)cyclohexan-1-one is a halogenated cyclohexanone derivative featuring a 3,5-dichlorophenyl substituent at the 2-position of the cyclohexanone ring. The dichlorophenyl group enhances lipophilicity and may influence binding interactions in biological systems, while the cyclohexanone scaffold provides conformational flexibility .

Properties

Molecular Formula

C12H12Cl2O

Molecular Weight

243.13 g/mol

IUPAC Name

2-(3,5-dichlorophenyl)cyclohexan-1-one

InChI

InChI=1S/C12H12Cl2O/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12(11)15/h5-7,11H,1-4H2

InChI Key

WHLKZNHIFGIMLU-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=O)C(C1)C2=CC(=CC(=C2)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(3,5-Dichlorophenyl)cyclohexan-1-one with key analogs, focusing on structural features, physicochemical properties, and applications.

Structural Analogues

(3,5-Dichlorophenyl)hydrazine Hydrochloride
  • Structure: Shares the 3,5-dichlorophenyl moiety but replaces the cyclohexanone ring with a hydrazine group.
  • Properties : The hydrazine group confers nucleophilic reactivity, making it a precursor for synthesizing hydrazones or heterocycles. Unlike 2-(3,5-Dichlorophenyl)cyclohexan-1-one, this compound is ionic (hydrochloride salt), enhancing water solubility .
  • Applications : Used in coupling reactions or as a reagent in heterocyclic synthesis.
4,4-Dimethyl-2-(2-oxopropyl)cyclohexan-1-one
  • Structure: Features a cyclohexanone core with a 2-oxopropyl substituent and 4,4-dimethyl groups.
  • The 2-oxopropyl side chain introduces an additional reactive site for alkylation or condensation reactions.
  • Applications: Likely employed as a synthetic intermediate for steroidal or terpenoid analogs .
2-Methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]propan-1-one
  • Structure: A complex cyclohexanone derivative with hydroxyl, prenyl, and methyl groups.
  • This structural complexity may limit synthetic accessibility compared to 2-(3,5-Dichlorophenyl)cyclohexan-1-one .
  • Applications : Found in natural product derivatives, possibly with antioxidant or antimicrobial activity.

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Solubility (Predicted)
2-(3,5-Dichlorophenyl)cyclohexan-1-one C₁₂H₁₀Cl₂O 241.12 3,5-dichlorophenyl, cyclohexanone Low (lipophilic)
(3,5-Dichlorophenyl)hydrazine Hydrochloride C₆H₅Cl₂N₂·HCl 219.49 3,5-dichlorophenyl, hydrazine High (ionic)
4,4-Dimethyl-2-(2-oxopropyl)cyclohexan-1-one C₁₁H₁₈O₂ 182.26 Dimethyl, 2-oxopropyl Moderate (polar ketone)
2-Methyl-1-[trihydroxy-bis(prenyl)phenyl]propan-1-one C₂₄H₃₀O₅ 398.49 Hydroxyl, prenyl, methyl Low (bulky substituents)

Notes:

  • The dichlorophenyl group in 2-(3,5-Dichlorophenyl)cyclohexan-1-one increases molecular weight and lipophilicity compared to non-halogenated analogs.
  • Ionic derivatives like (3,5-Dichlorophenyl)hydrazine Hydrochloride exhibit higher aqueous solubility but reduced stability under basic conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.